(4-(Tert-butyl)phenyl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone

• IUPAC Name: (4-tert-butylphenyl)-(4-quinolin-8-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C25H28N2O2/c1-25(2,3)20-11-9-19(10-12-20)24(28)27-16-13-21(14-17-27)29-22-8-4-6-18-7-5-15-26-23(18)22/h4-12,15,21H,13-14,16-17H2,1-3H3
• InChI Key: MFYMPXFIIZGYOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)N2CCC(CC2)OC3=CC=CC4=C3N=CC=C4
• Molecular Formula: C25H28N2O2
• Molecular Weight: 388.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of similar compounds like “(4-benzoylpiperidino)[4-(tert-butyl)phenyl]methanone” has been analyzed. It has a molecular formula of C23H27NO2, an average mass of 349.466 Da, and a monoisotopic mass of 349.204193 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, “(4-benzoylpiperidino)[4-(tert-butyl)phenyl]methanone”, include a density of 1.1±0.1 g/cm³, boiling point of 507.9±50.0 °C at 760 mmHg, vapour pressure of 0.0±1.3 mmHg at 25°C, and a flash point of 211.9±22.5 °C.

Scientific Research Applications

Organic Field Effect Transistors (OFETs):

• Researchers have explored the use of this compound in flexible organic field effect transistors (OFETs). Specifically, three (Z)-1,2-bis(4-(tert-butyl)phenyl)ethane-based alternating copolymers were synthesized with thiophene (PBPT), thieno[3,2-b]thiophene (PBPTT), and dithieno[3,2-b:2′,3′-d]thiophene (PBPDT) moieties. Among these, copolymer PBPTT exhibited interesting properties, including an almost planar molecular structure with extended π-conjugation and an ordered edge-on orientation in a fiber-like film. .

Antimicrobial Potential:

• Derivatives of this compound have been investigated for their antimicrobial properties. .

Selective Synthesis of 4-Tert-Butyl-Phenol (4-TBP):

• Modified Hβ zeolite treated with NaOH demonstrated high selectivity (90.21%) for the synthesis of 4-tert-butyl-phenol (4-TBP). .